(E)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-(2-methyl-1,3-dioxoisoindol-4-yl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H12N2O3S/c1-18-15(20)11-5-2-6-12(14(11)16(18)21)17-13(19)8-7-10-4-3-9-22-10/h2-9H,1H3,(H,17,19)/b8-7+
• InChI Key: ZUEQHRLJGGHBFJ-BQYQJAHWSA-N
• Canonical SMILES: CN1C(=O)C2=C(C1=O)C(=CC=C2)NC(=O)C=CC3=CC=CS3
• Isomeric SMILES: CN1C(=O)C2=C(C1=O)C(=CC=C2)NC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H12N2O3S
• Molecular Weight: 312.3 g/mol

Description

(E)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)-3-(thiophen-2-yl)acrylamide, also known as MDL-29951, is a compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of acrylamide derivatives and has been shown to exhibit various biological activities.

Mechanism of Action

The mechanism of action of (E)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)-3-(thiophen-2-yl)acrylamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. It has also been suggested that it may modulate the activity of certain signaling pathways, such as the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects
(E)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)-3-(thiophen-2-yl)acrylamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and nitric oxide, in vitro and in vivo. It has also been shown to inhibit the growth of cancer cells and to induce apoptosis in cancer cells. In addition, it has been shown to improve cognitive function and to reduce neuroinflammation in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

(E)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)-3-(thiophen-2-yl)acrylamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits a wide range of biological activities. However, there are also some limitations to its use in lab experiments. For example, it may exhibit off-target effects, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of (E)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)-3-(thiophen-2-yl)acrylamide. One area of research is the development of more potent and selective derivatives of (E)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)-3-(thiophen-2-yl)acrylamide that can be used for the treatment of specific diseases. Another area of research is the investigation of the role of (E)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)-3-(thiophen-2-yl)acrylamide in the regulation of other signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway. Finally, the potential use of (E)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)-3-(thiophen-2-yl)acrylamide as a therapeutic agent for other diseases, such as inflammatory bowel disease and multiple sclerosis, should be explored.

Scientific Research Applications

(E)-N-(2-methyl-1,3-dioxoisoindolin-4-yl)-3-(thiophen-2-yl)acrylamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. In addition, it has been investigated for its potential use as a neuroprotective agent and for the treatment of neurodegenerative disorders such as Alzheimer's disease.